4-(2,4-dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl)butanoic acid

• IUPAC Name: 4-(2,4-dioxo-1H-thieno[3,2-d]pyrimidin-3-yl)butanoic acid
• InChI: InChI=1S/C10H10N2O4S/c13-7(14)2-1-4-12-9(15)8-6(3-5-17-8)11-10(12)16/h3,5H,1-2,4H2,(H,11,16)(H,13,14)
• InChI Key: WKIQTWKLNMZWBQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1NC(=O)N(C2=O)CCCC(=O)O
• Molecular Formula: C10H10N2O4S
• Molecular Weight: 254.26 g/mol

Description

Compounds with the dioxo-1,4-dihydrothieno[3,2-d]pyrimidin-3(2H)-yl structure are part of a larger class of chemicals known as thienopyrimidinones. These compounds are characterized by a pyrimidine ring (a six-membered ring with two nitrogen atoms) fused to a thiophene ring (a five-membered ring with one sulfur atom). The “dioxo” prefix indicates the presence of two carbonyl (C=O) groups, and the “butanoic acid” part of the name suggests the compound has a four-carbon carboxylic acid chain.

Molecular Structure Analysis

The molecular structure of these types of compounds typically includes a fused ring system containing a thiophene ring and a pyrimidine ring, with various substituents attached to the rings. The exact structure would depend on the specific substituents present in the compound.

Chemical Reactions Analysis

Thienopyrimidinones can participate in a variety of chemical reactions, depending on the specific substituents present on the molecule. They can undergo reactions typical of other aromatic compounds, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the presence of polar functional groups (like the carboxylic acid in the compound you mentioned) can increase the compound’s solubility in water.

Scientific Research Applications

Synthesis of Substituted 3,4-Dihydropyrimidin-2- (1H)-ones (DHPMs)

This compound is used in the synthesis of substituted 3,4-Dihydropyrimidin-2- (1H)-ones (DHPMs). .

Pharmaceutical Applications

The compound is a part of the 1,4-Dihydropyridine (1,4-DHP) scaffold, which has diverse pharmaceutical applications. .

Antimycobacterial Activity

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Antitumor Activity

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Inhibition of Oxidative Phosphorylation Pathway

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Synthesis of Thienopyrimidine-2,4-diones

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Mechanism of Action

Mode of Action

Based on its chemical structure, it may interact with its targets through hydrogen bonding, electrostatic interactions, or hydrophobic interactions .

Pharmacokinetics

Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. Specific details about how these factors affect this compound are currently unknown .

Safety and Hazards

The safety and hazards associated with a compound depend on its specific structure and properties. Without specific information on the compound , it’s difficult to provide detailed safety and hazard information.

Future Directions

The study of thienopyrimidinones and related compounds is an active area of research, with potential applications in medicinal chemistry and drug discovery. Future research may focus on synthesizing new derivatives of these compounds and studying their biological activity.